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Compound of Interest

Compound Name: Sulconazole Nitrate

Cat. No.: B000542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction Sulconazole nitrate is a broad-spectrum antifungal agent belonging to the

imidazole class of compounds.[1] It is primarily used in topical formulations to treat superficial

fungal infections of the skin, such as tinea corporis, tinea cruris, and tinea versicolor.[2][3][4]

The therapeutic efficacy of a drug substance is intrinsically linked to its physicochemical

properties, which influence its formulation, stability, bioavailability, and mechanism of action.

This technical guide provides an in-depth overview of the core physicochemical characteristics

of sulconazole nitrate powder, supported by experimental methodologies and data, to aid

researchers and professionals in drug development and analysis.

General and Structural Properties
Sulconazole nitrate is a synthetic imidazole derivative.[5] It is the nitrate salt of sulconazole.[5]

The powder is consistently described as a white to off-white crystalline solid.[2][3][6][7]
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Identifier Value Reference

Chemical Name

(±)-1-[2,4-Dichloro-β-[(p-

chlorobenzyl)thio]phenethyl]imi

dazole mononitrate

[2][3][4]

CAS Number 61318-91-0 [8][9][10]

Molecular Formula C₁₈H₁₅Cl₃N₂S • HNO₃ [8][9][10]

Molecular Weight
460.77 g/mol (also reported as

460.8 g/mol )
[2][7][8][9]

Solubility Profile
The solubility of sulconazole nitrate is a critical factor for formulation development, particularly

for topical and potential alternative delivery systems. It is a lipophilic drug with poor water

solubility.[11] Detailed solubility data is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/label/2009/018738s009lbl.pdf
https://www.drugs.com/pro/sulconazole-nitrate-cream.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=cf6f4340-940c-4a61-b675-456e3297d810
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/523/568/s9632pis.pdf
https://cdn.caymanchem.com/cdn/insert/23800.pdf
https://www.caymanchem.com/product/23800
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/523/568/s9632pis.pdf
https://cdn.caymanchem.com/cdn/insert/23800.pdf
https://www.caymanchem.com/product/23800
https://www.accessdata.fda.gov/drugsatfda_docs/label/2009/018738s009lbl.pdf
https://jgpharmainc.com/assets/pdf/sulconazole-nitrate-topical-solution.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/523/568/s9632pis.pdf
https://cdn.caymanchem.com/cdn/insert/23800.pdf
https://www.benchchem.com/product/b000542?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10672792/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Description Quantitative Value Reference

Water
Very slightly soluble /

Insoluble
48.7 µg/mL (at pH 7.4) [2][3][5][12]

Aqueous Buffers Sparingly soluble - [9]

Pyridine Freely soluble - [2][3][6][7]

Ethanol
Slightly soluble /

Insoluble
~0.1 mg/mL [2][3][9][12]

Acetone Slightly soluble - [2][3][6][7]

Chloroform Slightly soluble - [2][3][6][7]

Dimethylformamide

(DMF)
Soluble ~25 mg/mL [9][10]

Dimethyl Sulfoxide

(DMSO)
Soluble

~25 mg/mL (also

reported as 92

mg/mL)

[9][10][12]

Methanol Slightly soluble - [13]

Acetonitrile
Slightly soluble (with

heat)
- [13]

DMSO:PBS (1:2, pH

7.2)
- ~0.33 mg/mL [9]

Note: A product information sheet mentions solubility in water at 50 mg/mL is achievable with

heat and sonication, which should be considered a preparation instruction rather than a

standard solubility measurement.[8]

Thermal, Spectroscopic, and Physicochemical
Parameters
The thermal behavior, spectroscopic signature, and other key parameters are essential for

identification, purity assessment, and understanding the drug's behavior in biological systems.
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Parameter Value Reference

Melting Point

130-132 °C (Multiple sources

report ~130 °C; other sources

report 148-153 °C)

[2][3][8][13][14]

UV λmax
219 nm (in

Ethanol/DMSO/DMF)
[9][10]

pKa 6.78 (strong base) [11]

LogP 6.06 [11]

Stability and Degradation
Proper storage and handling are crucial to maintain the integrity of sulconazole nitrate
powder.

Storage Conditions: For long-term storage (≥4 years), a temperature of -20°C is

recommended for the crystalline solid.[9][13] Short-term storage at room temperature is

permissible.[13] The material should be protected from excessive heat (temperatures above

40°C or 104°F) and light.[2][3]

Solution Stability: Aqueous solutions of sulconazole nitrate are not recommended for

storage longer than one day.[9]

Degradation Pathway: The primary degradation product of sulconazole nitrate is

sulconazole sulfoxide, formed via sulfur oxidation.[15] Stress testing has been used to

identify this degradant, which can be distinguished from N-oxide or sulfone derivatives

through mass spectrometry.[15]

Mechanism of Action: Inhibition of Ergosterol
Synthesis
Sulconazole nitrate exerts its antifungal effect by disrupting the fungal cell membrane. It

specifically inhibits the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[5][16]

[17] This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential

component of the fungal cell membrane that maintains its structural integrity and fluidity.[5][17]
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Inhibition of this pathway leads to the accumulation of toxic 14α-methyl sterols and a depletion

of ergosterol, which increases cell membrane permeability and ultimately leads to fungal cell

death.[5][16][17]

Ergosterol Biosynthesis Pathway

Inhibitory Action

Lanosterol Lanosterol 14α-demethylase
(Fungal Cytochrome P450)

 Normal
 Conversion

Ergosterol

Accumulation of
14α-methyl sterols

(Toxic)

 Blocked
 Pathway

Fungal Cell
Membrane

 Incorporates into

Compromised Membrane
Integrity & Permeability

 Leads to

Sulconazole
Nitrate

 Inhibition

Click to download full resolution via product page

Mechanism of action of Sulconazole Nitrate.

Experimental Methodologies
Assay and Purity Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for determining the

assay and purity of sulconazole nitrate. The United States Pharmacopeia (USP) provides a

detailed method.

Sample Preparation:

Standard Solution: An accurately weighed quantity of USP Sulconazole Nitrate
Reference Standard is dissolved and diluted in the mobile phase to a final concentration of
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approximately 0.2 mg/mL.[18]

Assay Solution: Approximately 20 mg of sulconazole nitrate powder is accurately

weighed, transferred to a 100-mL volumetric flask, dissolved in, and diluted to volume with

the mobile phase.[18]

Chromatographic System:

Detector: UV detector set to 230 nm.[18]

Column: A 4.6-mm × 25-cm column containing L1 packing (C18 bonded silica).[18]

Column Temperature: Maintained at 40 ± 1.0 °C.[18]

Mobile Phase: 1.9 g of sodium 1-pentanesulfonate is dissolved in 300 mL of water, mixed

with 700 mL of methanol, and the pH is adjusted to 3.8 ± 0.1 with 2N sulfuric acid. The

solution is then filtered and degassed.[18]

Procedure: Equal volumes (approximately 10 µL) of the Standard and Assay solutions are

injected into the chromatograph. The peak responses are recorded, and the quantity of

sulconazole nitrate is calculated by comparing the peak response of the assay solution to

that of the standard solution.[18]
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General experimental workflow for HPLC analysis.
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Thermal Analysis (DSC and TGA)
Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are essential for characterizing the solid-state properties of

pharmaceutical powders.

Differential Scanning Calorimetry (DSC):

Objective: To determine the melting point, heat of fusion, and detect polymorphism.[19]

Methodology: A small, accurately weighed sample (typically 1-5 mg) of sulconazole
nitrate powder is placed into an aluminum pan and hermetically sealed. An empty, sealed

pan is used as a reference. The sample and reference are heated at a constant rate (e.g.,

10 °C/min) under an inert nitrogen atmosphere. The DSC instrument measures the

difference in heat flow required to maintain the sample and reference at the same

temperature. An endothermic peak corresponds to the melting of the substance.[19][20]

Thermogravimetric Analysis (TGA):

Objective: To assess thermal stability, decomposition temperature, and quantify residual

solvents or moisture.[19][21]

Methodology: A sample of sulconazole nitrate powder (typically 5-10 mg) is placed in a

tared TGA pan. The sample is heated at a controlled rate (e.g., 10 °C/min) in a furnace

under a controlled atmosphere (e.g., nitrogen). The instrument continuously records the

mass of the sample as a function of temperature. Mass loss at lower temperatures may

indicate the presence of volatile solvents, while significant mass loss at higher

temperatures indicates thermal decomposition.[21][22]
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Logical workflow for thermal characterization.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of a compound is commonly determined using the shake-flask

method.

Objective: To determine the saturation concentration of sulconazole nitrate in a specific

solvent at a controlled temperature.

Methodology:

An excess amount of sulconazole nitrate powder is added to a known volume of the

solvent (e.g., water, buffer at a specific pH) in a sealed flask.

The flask is agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25 °C or 37

°C) for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.
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After agitation, the suspension is allowed to stand to permit the settling of undissolved

solid.

An aliquot of the supernatant is carefully removed and filtered (e.g., through a 0.22 µm

syringe filter) to remove any remaining solid particles.

The concentration of sulconazole nitrate in the clear filtrate is then quantified using a

validated analytical method, such as HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/publication/321933742_Structural_confirmation_of_sulconazole_sulfoxide_as_the_primary_degradation_product_of_sulconazole_nitrate
https://www.pharmacompass.com/chemistry-chemical-name/sulconazole-nitrate
https://www.pharmacompass.com/chemistry-chemical-name/sulconazole-nitrate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sulconazole-nitrate
http://www.newdruginfo.com/pharmacopeia/usp28/v28230/usp28nf23s0_m78715.htm
https://www.mt.com/dam/MT-MX/Pharmaceuticals.pdf
https://www.researchgate.net/figure/Thermograms-of-TCZ-A-DSC-and-B-TG-and-DTG_fig1_329150038
https://www.azom.com/article.aspx?ArticleID=24483
https://www.cn-henven.com/simultaneous-tgadsc-in-pharmaceutical-formulation-development.html
https://www.cn-henven.com/simultaneous-tgadsc-in-pharmaceutical-formulation-development.html
https://www.benchchem.com/product/b000542#physicochemical-characteristics-of-sulconazole-nitrate-powder
https://www.benchchem.com/product/b000542#physicochemical-characteristics-of-sulconazole-nitrate-powder
https://www.benchchem.com/product/b000542#physicochemical-characteristics-of-sulconazole-nitrate-powder
https://www.benchchem.com/product/b000542#physicochemical-characteristics-of-sulconazole-nitrate-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

